N-(1-cyanocycloheptyl)-2-[(3-hydroxypropyl)(2,2,2-trifluoroethyl)amino]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[3-hydroxypropyl(2,2,2-trifluoroethyl)amino]acetamide
• InChI: InChI=1S/C15H24F3N3O2/c16-15(17,18)12-21(8-5-9-22)10-13(23)20-14(11-19)6-3-1-2-4-7-14/h22H,1-10,12H2,(H,20,23)
• InChI Key: SQFDVXHACCFTTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C#N)NC(=O)CN(CCCO)CC(F)(F)F
• Molecular Formula: C15H24F3N3O2
• Molecular Weight: 335.36 g/mol

Description

N-(1-cyanocycloheptyl)-2-[(3-hydroxypropyl)(2,2,2-trifluoroethyl)amino]acetamide, also known as TFA-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TFA-1 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Optical Activity in Solution

Research on cyclic dipeptides and lactams, like L-alanylglycyl anhydride and L-3-aminopyrrolidin-2-one, demonstrates the significance of studying optical activity in solution. These studies, exploring optical rotatory dispersion and circular dichroism, shed light on the behavior of cyclic amides in various solvents, contributing to our understanding of their structural characteristics and reactivity (Greenfield & Fasman, 1969).

Chemometric Analysis for Compound Estimation

The development of rapid chemometric methods for estimating compounds like paracetamol and ibuprofen in formulations illustrates the application of related chemical knowledge in pharmaceutical analysis. This research underscores the utility of understanding the properties of acetamides and similar compounds in developing analytical techniques for drug estimation (Kanthale et al., 2020).

Domino Cyclization for γ-Lactam Synthesis

Studies on the multicomponent domino cyclization involving ethyl trifluoropyruvate, methyl ketones, and amino alcohols offer new pathways to synthesize γ-lactams and oxazacycles. Such research is pivotal in expanding the synthetic toolkit for creating bicyclic compounds with potential pharmacological activities (Goryaeva et al., 2023).

Antimicrobial Compound Synthesis

The synthesis and evaluation of novel thiazole, pyridone, and other heterocyclic compounds bearing a sulfonamide moiety demonstrate the application of acetamide derivatives in developing antimicrobial agents. This research highlights the potential of such compounds in addressing the need for new antibiotics and antimicrobial drugs (Darwish et al., 2014).

Anticancer Drug Development

The synthesis and structural analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for anticancer applications exemplify the potential biomedical uses of acetamide derivatives. Molecular docking analyses targeting specific receptors suggest these compounds could play a role in developing new cancer therapies (Sharma et al., 2018).